Cas no 62518-11-0 (Cyclopentanecarboxylic acid, 3-ethyl-, methyl ester)

Cyclopentanecarboxylic acid, 3-ethyl-, methyl ester structure
62518-11-0 structure
Product Name:Cyclopentanecarboxylic acid, 3-ethyl-, methyl ester
CAS No:62518-11-0
MF:C9H16O2
MW:156.222143173218
CID:441869
PubChem ID:20380553
Update Time:2025-04-19

Cyclopentanecarboxylic acid, 3-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 3-ethyl-, methyl ester
    • methyl 3-ethylcyclopentane-1-carboxylate
    • DTXSID20606467
    • 62518-11-0
    • SCHEMBL5888214
    • methyl 3-ethylcyclopentanecarboxylate
    • OPPQXFJWBOHJKL-UHFFFAOYSA-N
    • FT-0705991
    • Inchi: 1S/C9H16O2/c1-3-7-4-5-8(6-7)9(10)11-2/h7-8H,3-6H2,1-2H3
    • InChI Key: OPPQXFJWBOHJKL-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CCC(CC)C1)=O

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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